Cas no 1316291-19-6 (Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity)

• Product Name: Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity
• CAS No: 1316291-19-6
• MF: C₃₃H₃₄FN₂NaO₇
• MW: 612.620443820953
• CID: 4554329
• Update Time: 2025-11-12

Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity Chemical and Physical Properties

Names and Identifiers

• Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity
• Sodium 4-(7-(4-fluorophenyl)-7-hydroxy-1b-isopropyl-7a-phenyl-1a-(phenylcarbamoyl)hexahydro-1aH-oxireno[2',3':3,4]pyrrolo[2,1-b][1,3]oxazin-3-yl)-3-hydroxybutanoate
• Sodium;4-[5-(4-fluorophenyl)-5-hydroxy-4-phenyl-2-(phenylcarbamoyl)-1-propan-2-yl-3,10-dioxa-6-azatr
• Atorvastatin Epoxy Pyrrolooxazin 6-hydroxy analog

• Inchi： 1S/C33H35FN2O7.Na/c1-21(2)33-31(29(40)35-25-11-7-4-8-12-25)30(43-31,22-9-5-3-6-10-22)32(41,23-13-15-24(34)16-14-23)36(33)18-17-27(42-33)19-26(37)20-28(38)39;/h3-16,21,26-27,37,41H,17-20H2,1-2H3,(H,35,40)(H,38,39);/q;+1/p-1
• InChI Key： OWLRXFXFFHQDSQ-UHFFFAOYSA-M
• SMILES： [Na+].FC1C=CC(=CC=1)C1(C2(C3C=CC=CC=3)C(C(NC3C=CC=CC=3)=O)(C3(C(C)C)N1CCC(CC(CC(=O)[O-])O)O3)O2)O

Computed Properties

• Exact Mass: 612.224774g/mol
• Monoisotopic Mass: 612.224774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1050
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• Molecular Weight: 612.6g/mol

Experimental Properties

• Melting Point: >150°C (dec.)
• Boiling Point: NA

Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes